Cas no 5345-01-7 (3-Ethyl-3-methylpentanedioic Acid)

• Product Name: 3-Ethyl-3-methylpentanedioic Acid
• CAS No: 5345-01-7
• MF: C₈H₁₄O₄
• MW: 174.194363117218
• MDL: MFCD00020494
• CID: 373915
• PubChem ID: 79290
• Update Time: 2025-09-28

3-Ethyl-3-methylpentanedioic Acid Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid,3-ethyl-3-methyl-
• 3-Ethyl-3-methylglutaric Acid
• 3-Aethyl-3-methyl-glutarsaeure
• 3-ethyl-3-methyl-glutaric acid
• 3-ethyl-3-methyl-pentanedioic acid
• Pentanedioic acid,3-ethyl-3-methyl
• 3-Ethyl-3-methylpentanedioic acid
• Pentanedioic acid, 3-ethyl-3-methyl-
• beta-ETHYL-beta-METHYLGLUTARIC ACID
• NSC2989
• 3-Methyl-3-athylglutarsaure
• 3-ethyl-3-methyl glutaric acid
• XAWFHZMTJUGGEE-UHFFFAOYSA-N
• 3-Ethyl-3-methylpentanedioic acid #
• 3-E
• Z104442530
• DTXSID20201613
• AS-59843
• NSC-2989
• 3-Ethyl-3-methylglutaric acid, 97%
• FT-0615652
• 5345-01-7
• NSC 2989
• EN300-14671
• AB01329895-02
• AKOS001139335
• NS00044026
• EINECS 226-294-2
• A829599
• SCHEMBL1335602
• 3-Ethyl-3-methylpentanedioicacid
• NCGC00336895-01
• E0285
• MFCD00020494
• D86363
• .beta.-Methyl-.beta.-ethylglutaric acid
• Ethylmethylglutaricacid
• 3-Ethyl-3-methylpentanedioic Acid

• MDL： MFCD00020494
• Inchi： 1S/C8H14O4/c1-3-8(2,4-6(9)10)5-7(11)12/h3-5H2,1-2H3,(H,9,10)(H,11,12)
• InChI Key： XAWFHZMTJUGGEE-UHFFFAOYSA-N
• SMILES： OC(CC(C)(CC(=O)O)CC)=O

Computed Properties

• Exact Mass: 174.08900
• Monoisotopic Mass: 174.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6
• Surface Charge: 0
• XLogP3: 1.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.3010 (rough estimate)
• Melting Point: 82.0 to 86.0 deg-C
• Boiling Point: 345.17°C (rough estimate)
• Flash Point: 157.3±16.9 °C
• Refractive Index: 1.4362 (estimate)
• PSA: 74.60000
• LogP: 1.35210
• Vapor Pressure: 0.0±1.4 mmHg at 25°C
• Solubility: Not determined

3-Ethyl-3-methylpentanedioic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：4° CStore…,-4℃Store…Better
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids
• Material Chemicals High Polymer Materials

Additional information on 3-Ethyl-3-methylpentanedioic Acid

Comprehensive Analysis of 3-Ethyl-3-methylpentanedioic Acid (CAS No. 5345-01-7): Properties, Applications, and Industry Trends

3-Ethyl-3-methylpentanedioic Acid (CAS No. 5345-01-7) is a branched-chain dicarboxylic acid with growing significance in specialty chemical applications. This compound, also referred to as 3-ethyl-3-methylglutaric acid, features a unique molecular structure combining ethyl and methyl substituents on a five-carbon diacid backbone. Its molecular formula C8H14O4 and molecular weight 174.19 g/mol make it particularly interesting for researchers exploring biodegradable polymers, pharmaceutical intermediates, and green chemistry solutions.

The compound's physicochemical properties include a white crystalline appearance at room temperature, with moderate solubility in polar organic solvents like ethanol and acetone. Recent studies highlight its potential as a sustainable alternative to petroleum-derived diacids in polyester synthesis, aligning with the global push toward eco-friendly materials. Industry reports indicate growing demand for such bio-based intermediates in cosmetics and personal care formulations, where mild exfoliating properties and pH-adjusting capabilities are valued.

From a synthetic chemistry perspective, 5345-01-7 serves as a versatile building block. Its two carboxyl groups enable diverse derivatization pathways, including esterification, amidation, and polymerization reactions. Pharmaceutical researchers are investigating its utility in prodrug design, particularly for compounds requiring controlled release profiles. The branched alkyl groups impart steric effects that influence crystallization behavior and thermal stability—critical factors for material science applications.

Emerging applications in flavor and fragrance industries leverage the compound's structural similarity to naturally occurring fruit acids. When esterified with food-grade alcohols, it produces esters with fruity olfactory notes, making it relevant for natural-identical flavor compounds. This aligns with consumer trends favoring clean-label ingredients and synthetic biology approaches to flavor production.

Quality specifications for 3-Ethyl-3-methylpentanedioic Acid typically require ≥98% purity by HPLC, with strict controls on residual solvents and heavy metals. Analytical characterization commonly employs FT-IR spectroscopy (showing characteristic carbonyl stretches at 1700-1725 cm⁻¹) and proton NMR (displaying distinctive multiplet patterns between 1.0-2.5 ppm). These quality control measures ensure batch-to-batch consistency for sensitive applications like electronic chemicals and high-performance coatings.

Recent patent literature reveals innovative uses in self-healing materials, where the diacid participates in reversible Diels-Alder reactions. This positions CAS 5345-01-7 as a candidate for smart material development—a hot topic in materials science circles. Additionally, its compatibility with enzyme-catalyzed reactions makes it suitable for biocatalytic process optimization studies, particularly in continuous flow chemistry setups gaining popularity in green chemistry initiatives.

Storage and handling recommendations emphasize protection from moisture (recommended desiccant use) and storage below 30°C to prevent acid anhydride formation. While not classified as hazardous under GHS criteria, standard laboratory safety protocols for organic acids apply—including use of chemical-resistant gloves and eye protection. The compound's biodegradation profile shows promise for environmentally conscious formulations, with OECD 301 tests indicating >60% mineralization within 28 days.

Market analysts project steady growth for specialty diacids like 3-Ethyl-3-methylpentanedioic Acid, driven by expansion in bio-based polymers (projected CAGR of 8.2% through 2030) and multifunctional cosmetic ingredients. Manufacturers are responding with improved catalytic synthesis routes that reduce energy consumption and byproduct formation—key considerations for sustainable chemical production. Emerging circular economy models may further enhance the compound's appeal through waste stream valorization approaches.

For researchers exploring structure-property relationships in aliphatic diacids, this compound offers intriguing case studies. The ethyl-methyl branching creates asymmetric packing in crystalline states, influencing melting point depression compared to linear analogs. Such characteristics become valuable when designing low-melting point formulations for adhesives or phase change materials. Computational chemistry studies utilizing molecular dynamics simulations are increasingly applied to predict these behaviors.

In analytical method development, 5345-01-7 serves as a test compound for chiral separation techniques due to its single stereocenter. Recent advancements in supercritical fluid chromatography have demonstrated excellent resolution of its enantiomers, relevant for pharmaceutical impurity profiling. This application ties into broader industry needs for advanced chiral analysis methods supporting asymmetric synthesis programs.